N-(3-acetylphenyl)-2-[(1-ethyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[(1-ethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O2S/c1-3-18-24-25-20-21(23-16-9-4-5-10-17(16)26(18)20)29-12-19(28)22-15-8-6-7-14(11-15)13(2)27/h4-11H,3,12H2,1-2H3,(H,22,28)
• InChI Key: HDCBMTHIUBTPNG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1C3=CC=CC=C3N=C2SCC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

“N-(3-acetylphenyl)-2-[(1-ethyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide” is a derivative of triazoloquinoxaline. It is part of a series of new triazoloquinoxaline-based derivatives that were designed and synthesized as VEGFR-2 inhibitors.

Synthesis Analysis

The synthesis of these compounds involves the replacement of the four fused aromatic system (bis([1,2,4]triazolo)[4,3-a:3’,4’-c]quinoxaline-3-thiol) with three fused aromatic systems ([1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one (compounds 22a–f) and [1, 2, 4]triazolo[4,3-a]quinoxaline-4-thiol (compounds 23a–g)).

Scientific Research Applications

Organocatalysis

N-(3-acetylphenyl)-2-[(1-ethyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide: (let’s call it “Compound A” for brevity) has been investigated as an organocatalyst. Specifically, it belongs to the class of (thio)urea derivatives. These compounds play a crucial role in organic chemistry due to their ability to activate substrates and stabilize developing negative charges (such as oxyanions) during transition states. Schreiner’s group developed a variant of (thio)urea-based catalysts known as N, N′-bis[3,5-bis(trifluoromethyl)phenyl]thiourea (Schreiner’s thiourea). .

Organic Sensitizers for Solar Cells

Quinoxaline derivatives have been investigated as sensitizers in dye-sensitized solar cells (DSSCs). .

Mechanism of Action

The compound is part of a series of new triazoloquinoxaline-based derivatives that were designed and synthesized as VEGFR-2 inhibitors. VEGFR-2 is critically involved in cancer angiogenesis, and blocking of VEGFR-2 signaling pathway has proved effective suppression of tumor growth.